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Compound of Interest

Compound Name: Carbohydrazide

Cat. No.: B1668358

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of carbohydrazide in
various organic solvents. Due to its significant role as a versatile intermediate in
pharmaceuticals, agrochemicals, and other industrial applications, a thorough understanding of
its solubility is crucial for process development, formulation, and chemical synthesis.

Core Concepts in Carbohydrazide Solubility

Carbohydrazide (CHsN4O), a white crystalline solid, is well-known for its high solubility in
water. However, its behavior in organic solvents is more nuanced and is a critical consideration
for its application in organic synthesis and formulation. Generally, carbohydrazide is
considered to have low solubility in most non-polar organic solvents. Its solubility tends to
increase in polar aprotic and protic organic solvents, although comprehensive quantitative data
remains sparse in readily accessible literature.

A key study on this topic, "Solubility, enthalpies of dissolution and thermokinetics of the
dissolution reaction in solvent of carbohydrazide," investigated its solubility in several organic
solvents at 298.15 K.[1][2][3][4] While the full quantitative results of this study are not widely
available, it highlights the importance of empirical determination of solubility for specific
applications.

Qualitative Solubility Profile
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Multiple sources indicate a general solubility trend for carbohydrazide:
» High Solubility: Water.[5][6]

e Soluble to Slightly Soluble: Some sources suggest solubility in alcohols like ethanol, which
can be contradictory to other reports.[5][6][7] It is also reported to be slightly soluble in
DMSO.

o Largely Insoluble/Insoluble: A majority of sources state that carbohydrazide is largely
insoluble or insoluble in a range of common organic solvents, including ethanol, ether, and
benzene.[5][8]

This conflicting information underscores the necessity for precise, quantitative data for any
specific solvent system being considered for research or industrial processes.

Quantitative Solubility Data

Despite extensive searches, specific quantitative solubility data for carbohydrazide in a broad
range of organic solvents remains elusive in publicly available literature. The pivotal study by
Yang et al. in the Chinese Journal of Energetic Materials (2007) reportedly contains quantitative
data for N,N-dimethylformamide (DMF), absolute ethanol, acetic acid, and chloroform at 298.15
K. However, the full text of this article is not accessible through standard databases, preventing
the inclusion of this specific data in this guide.

For researchers and drug development professionals, this highlights a critical knowledge gap.
The following table has been structured to be populated as new, validated quantitative data
becomes available.
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. . Solubility (
Organic Chemical Temperature
g/100g of Reference
Solvent Formula (K)
solvent)
N,N-
_ _ Data Not
Dimethylformami  CsH7NO 298.15 ) Yang et al., 2007
Available
de (DMF)
Ethanol Data Not
C2HsOH 298.15 ) Yang et al., 2007
(absolute) Available
_ , Data Not
Acetic Acid CHsCOOH 298.15 ) Yang et al., 2007
Available
Data Not
Chloroform CHCIs 298.15 ) Yang et al., 2007
Available

Experimental Protocols for Solubility Determination

To address the lack of readily available data, researchers can determine the solubility of
carbohydrazide in specific organic solvents using established experimental methods. The
following are detailed protocols for two common and reliable methods.

Gravimetric Method (Shake-Flask Method)

This is a traditional and highly accurate method for determining equilibrium solubility.[9][10][11]
[12][13]

Principle: A saturated solution of the solute (carbohydrazide) is prepared in the solvent of
interest at a constant temperature. A known volume of the saturated solution is then
evaporated to dryness, and the mass of the remaining solute is determined.

Apparatus:
e Analytical balance
o Constant temperature water bath or incubator

o Flasks with stoppers
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« Filtration apparatus (e.g., syringe filters with appropriate membrane)
e Evaporating dish or watch glass

e Oven

Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of carbohydrazide to a flask containing the organic solvent of
interest.

o Seal the flask to prevent solvent evaporation.

o Place the flask in a constant temperature bath and agitate (e.g., using a magnetic stirrer or
shaker) for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached. The
presence of undissolved solid is necessary to confirm saturation.

o Sample Withdrawal and Filtration:

o Allow the solution to stand undisturbed in the constant temperature bath for a period to
allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled
pipette to match the bath temperature.

o Immediately filter the solution using a syringe filter compatible with the organic solvent to
remove any undissolved microcrystals.

o Gravimetric Determination:

o Transfer a precisely measured volume of the clear, saturated filtrate into a pre-weighed,
dry evaporating dish.

o Carefully evaporate the solvent in a fume hood. Gentle heating may be applied if the
solvent is not highly volatile, but care must be taken to avoid decomposition of the
carbohydrazide.
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o Once the solvent is evaporated, place the evaporating dish in an oven at a temperature
below the decomposition point of carbohydrazide (melting point is ~153-154°C) to
remove any residual solvent.

o Cool the dish in a desiccator and weigh it on an analytical balance.

o Repeat the drying and weighing steps until a constant mass is obtained.

o Calculation:

o Calculate the mass of the dissolved carbohydrazide by subtracting the mass of the empty
evaporating dish from the final constant mass.

o The solubility can then be expressed in various units, such as grams of solute per 100
grams of solvent.

UV/IVis Spectrophotometric Method

This method is suitable when carbohydrazide exhibits a characteristic UV/Vis absorbance in
the chosen solvent and is particularly useful for determining the solubility of sparingly soluble
compounds.[14][15][16][17][18]

Principle: A calibration curve of absorbance versus concentration is first established for
carbohydrazide in the specific solvent. The concentration of a saturated solution is then
determined by measuring its absorbance and interpolating from the calibration curve.

Apparatus:

UV/Vis Spectrophotometer

Quartz cuvettes

Analytical balance

Volumetric flasks and pipettes

Constant temperature bath
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« Filtration apparatus

Procedure:

o Preparation of Standard Solutions and Calibration Curve:

[¢]

Prepare a stock solution of carbohydrazide of a known concentration in the organic
solvent of interest.

o Prepare a series of standard solutions of decreasing concentrations by serial dilution of
the stock solution.

o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) for carbohydrazide in that solvent.

o Plot a calibration curve of absorbance versus concentration and determine the linear
regression equation.

o Preparation of Saturated Solution:

o Follow the same procedure as in the gravimetric method (Step 1) to prepare a saturated
solution of carbohydrazide at a constant temperature.

o Sample Preparation and Analysis:
o Withdraw a sample of the supernatant and filter it as described previously.

o Dilute the saturated filtrate with a known volume of the solvent to bring the absorbance
within the linear range of the calibration curve.

o Measure the absorbance of the diluted solution at Amax.
o Calculation:

o Use the linear regression equation from the calibration curve to calculate the concentration
of the diluted solution.
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o Account for the dilution factor to determine the concentration of the original saturated
solution, which represents the solubility.

Logical Workflow for Solubility Assessment

The following diagram illustrates a logical workflow for assessing the solubility of
carbohydrazide in a given organic solvent.
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Workflow for Carbohydrazide Solubility Assessment
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Caption: A logical workflow for the experimental determination of carbohydrazide solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668358?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

